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Compound of Interest

Compound Name: VU6036720 hydrochloride

Cat. No.: B10854910

Technical Support Center: VU6036720 hydrochloride

This guide provides detailed instructions and troubleshooting advice for the preparation and
handling of stock solutions of VU6036720 hydrochloride for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is VU6036720 hydrochloride?
VU6036720 hydrochloride is a potent and selective in vitro inhibitor of the heteromeric
Kir4.1/5.1 inward rectifier potassium channels.[1][2] It has an IC50 value of 0.24 uM for

Kir4.1/5.1 channels.[1][3] This compound is a valuable tool for research related to brain and
kidney function where these channels play a crucial role.[1]

Q2: What are the essential chemical properties of VU6036720 hydrochloride?

Understanding the fundamental properties of a compound is critical for its effective use in
experiments. Key data for VU6036720 hydrochloride is summarized below.
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Property Value Source

Molecular Formula C20H22CIFN4O2S « HCI [3114]

Formula Weight 473.4 g/mol [3114]

Purity >95% [31[4]

Formulation Solid [3114]
0.24 uM (for Kir4.1/5.1

ICso [1][3]
channels)

Soluble in DMSO, Slightly
Solubility Soluble in Acetonitrile, [3114]
Sparingly Soluble in Water

Q3: How should | prepare a stock solution of VU6036720 hydrochloride?

The recommended solvent for preparing a primary stock solution is DMSO due to the
compound's high solubility in it.[3][4] A detailed step-by-step protocol is provided in the
"Experimental Protocols" section below.

Q4: My VU6036720 hydrochloride is not dissolving. What can | do?
If you encounter solubility issues, consider the following troubleshooting steps:

e Ensure the correct solvent is being used. DMSO is the recommended solvent for the primary
stock.[3][4] The compound is only slightly soluble in water and acetonitrile.[3][4]

e Gently warm the solution. Warming the solution to 37°C can aid in dissolution. Avoid
excessive heat, which could degrade the compound.

» Briefly sonicate the mixture. Sonication can help break up particulates and enhance
solubilization.

o Confirm the correct concentration. Attempting to make a solution at a concentration higher
than the solvent's capacity will result in incomplete dissolution. Refer to the solubility data to
select an appropriate concentration.
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Q5: What is the proper way to store VU6036720 hydrochloride?
Proper storage is essential to maintain the stability and activity of the compound.

e Solid Form: The solid compound should be stored at -20°C and is stable for at least four
years.[3][4]

o Stock Solution: Once prepared, the stock solution should be aliquoted into single-use vials to
prevent inactivation from repeated freeze-thaw cycles.[1] Store these aliquots sealed, away
from moisture and light.[1]

o Store at -80°C for use within 6 months.[1]
o Store at -20°C for use within 1 month.[1]

e Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.
[4] These should be prepared fresh for each experiment by diluting the DMSO stock solution.

[4]

Experimental Protocols

Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of VU6036720
hydrochloride.

1. Materials:

e VU6036720 hydrochloride (Formula Weight: 473.4 g/mol )
o Dimethyl sulfoxide (DMSO), anhydrous

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes

2. Calculation:

o First, determine the mass of VU6036720 hydrochloride required.
e Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )
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e Mass = (0.010 mol/L) x (0.001 L) x (473.4 g/mol )
e Mass =0.004734 g =4.734 mg

3. Procedure:

o Carefully weigh out 4.734 mg of VU6036720 hydrochloride powder and place it into a clean
vial.

e Add 1 mL of anhydrous DMSO to the vial.

o Cap the vial securely and vortex thoroughly until the solid is completely dissolved. Gentle
warming (to 37°C) or brief sonication can be used to assist dissolution if needed.

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in tightly sealed
vials.

o Label the vials clearly with the compound name, concentration, solvent, and preparation
date.

» Store the aliquots as recommended (-80°C for long-term, -20°C for short-term).[1]

Visualized Workflow

The following diagram illustrates the standard workflow for preparing a stock solution of
VU6036720 hydrochloride.
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'
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Caption: Workflow for preparing VU6036720 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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